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Compound of Interest

3-[(2,2,2-
Compound Name:
Trifluoroethyl)aminojpropan-1-ol

CAS No.: 767629-92-5

Cat. No.: B1438754
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3-[(2,2,2-Trifluoroethyl)amino]propan-1-ol is a specialized chemical intermediate, likely
utilized in pharmaceutical synthesis and drug discovery.[1] Its structure combines a
propanolamine backbone with a trifluoroethyl group. In the absence of direct safety data, a
cautious approach grounded in the known hazards of its constituent moieties is essential.
Aminopropanols can be corrosive and cause severe skin and eye damage, while trifluoro-
substituted compounds can present unique metabolic and toxicological profiles.[1][2] This
guide, therefore, extrapolates potential hazards and handling protocols from documented
information on analogous substances to ensure a high level of safety in the laboratory.

Compound Identification and Properties
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Identifier Information

Chemical Name 3-[(2,2,2-Trifluoroethyl)amino]propan-1-ol
Synonym(s) 3-[(2,2,2-trifluoroethyl)amino]-1-propanol
CAS Number 767629-92-5

Molecular Formula C5H10F3NO

Molecular Weight 157.14 g/mol

Physical Form Liquid

Note: Properties for the specific compound are limited. Data from related compounds like 3-
Amino-1-propanol suggest a colorless liquid with a melting point around 10-12°C and a boiling
point between 184-187°C.[2][3] The trifluoroethyl group will likely influence these values.

Hazard Identification and Classification

Based on GHS classifications of related compounds such as 2-((2,2,2-
Trifluoroethyl)amino)ethan-1-ol and 3-Amino-1-propanol, this compound should be handled as
potentially hazardous.[2][4]

Anticipated GHS Hazard Classification:

o Skin Corrosion/Irritation: Likely Category 1B or 2. Aminopropanols are known to cause
severe skin burns and irritation.[2][4][5]

e Serious Eye Damage/Irritation: Likely Category 1. Direct contact can cause serious,
potentially irreversible eye damage.[2][4][6]

o Acute Toxicity (Oral, Dermal, Inhalation): Potential for harm if swallowed, in contact with skin,
or if inhaled.[2][4]

o Flammability: May be a combustible or flammable liquid.[4][6][7]
Signal Word:Danger[2][6]

Pictograms:
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Potential Hazard Statements:

e H226/H227: Flammable or combustible liquid and vapor.[4][7]

o H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]
o H314: Causes severe skin burns and eye damage.[2][4][5]

o H335: May cause respiratory irritation.[4][8]

Safe Handling and Storage Protocols

A proactive and informed approach to handling and storage is critical to mitigate risks.

Engineering Controls and Work Practices

All manipulations of 3-[(2,2,2-Trifluoroethyl)amino]propan-1-ol should occur in a well-
ventilated area, preferably within a certified chemical fume hood.[1][6] This is the primary
defense against inhalation of potentially harmful vapors or aerosols. Eyewash stations and
safety showers must be readily accessible and in good working order.[7]

Grounding and bonding of containers and receiving equipment are necessary during transfers
to prevent the buildup of static electricity, which could serve as an ignition source.[7][9] Use
only non-sparking tools and explosion-proof electrical equipment.[7][9]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is mandatory and should be based on a thorough risk
assessment.

Caption: Mandatory PPE for handling the compound.

o Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-
inch) to protect against splashes.[2]

» Skin and Body Protection: A complete chemical-resistant suit or, at a minimum, a lab coat
worn over personal clothing is required.[2] Select gloves that are resistant to aminopropanols
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and fluorinated compounds. Always inspect gloves for integrity before use and use proper
removal techniques to avoid skin contact.[2]

o Respiratory Protection: If there is a risk of inhalation (e.g., heating, aerosolizing, or
inadequate ventilation), a NIOSH-approved respirator with appropriate cartridges must be
used.[10]

Storage Requirements

Proper storage is essential to maintain chemical integrity and prevent hazardous situations.
» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[6][9]
o Keep containers tightly closed and sealed upright to prevent leakage.[2][6]

o The compound may be moisture-sensitive; consider storage under an inert atmosphere (e.g.,
nitrogen or argon).

» Incompatible Materials: Avoid strong oxidizing agents, acids, bases, and metals.[7][11]

Emergency Procedures

Prompt and correct responses to emergencies can significantly reduce harm.

First-Aid Measures

Immediate medical attention is required in all cases of significant exposure.[7][11]

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Do not use
mouth-to-mouth resuscitation.[7][11] Call a physician or poison control center immediately.

e In Case of Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the affected
skin with plenty of water for at least 15 minutes.[7][11] Seek immediate medical attention as
chemical burns may result.[12]

e In Case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also
under the eyelids.[6] Remove contact lenses if present and easy to do.[6] Continue rinsing
and call a physician immediately.[2]
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¢ |If Swallowed: Do NOT induce vomiting.[6] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[6] Call a physician or poison control center immediately.[2]

[7]

Accidental Release and Spill Response

Accidental Release Workflow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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